Methyl 5-pyrrolidin-2-yl-1,3,4-thiadiazole-2-carboxylate;hydrochloride

• IUPAC Name: methyl 5-pyrrolidin-2-yl-1,3,4-thiadiazole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H11N3O2S.ClH/c1-13-8(12)7-11-10-6(14-7)5-3-2-4-9-5;/h5,9H,2-4H2,1H3;1H
• InChI Key: FOZKQJLTLNMUOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C(S1)C2CCCN2.Cl
• Molecular Formula: C8H12ClN3O2S
• Molecular Weight: 249.72 g/mol

Description

“Methyl 5-pyrrolidin-2-yl-1,3,4-thiadiazole-2-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2445786-83-2. It has a molecular weight of 249.72. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for the compound is 1S/C8H11N3O2S.ClH/c1-13-8(12)7-11-10-6(14-7)5-3-2-4-9-5;/h5,9H,2-4H2,1H3;1H. This code provides a detailed description of the compound’s molecular structure.

Scientific Research Applications

Conformational and Structural Studies

• A study highlighted the importance of intramolecular OH⋯N hydrogen bonding in determining the conformational properties of thiadiazol-pyrrolidin-2-ol bearing species. This finding is crucial for understanding the structural aspects and stability of related compounds (Laurella & Erben, 2016).

Antimicrobial Applications

• Research into polysubstituted methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives has shown promising antibacterial activity, particularly against the A. baumannii strain and the M. tuberculosis H37Rv strain, suggesting potential as antimycobacterial agents (Nural et al., 2018).

Anticancer Properties

• A series of compounds synthesized for evaluation demonstrated significant cytotoxicity against human cancer cell lines, indicating potential for developing anticancer therapies. Some derivatives showed potent activity, meriting further investigation as leads for anticancer agents (Abdo & Kamel, 2015).

Synthesis and Chemical Characterization

• The synthesis and characterization of novel derivatives, including the exploration of their chemical properties and potential biological activities, form a significant part of the research on such compounds. This includes studies on the synthesis methodologies, structural analysis, and potential applications in medicinal chemistry (Shi et al., 2017).

Molecular Docking and Biological Studies

• Molecular docking studies have been employed to predict the interaction between synthesized compounds and biological targets, offering insights into their potential therapeutic applications. This approach helps in understanding the binding modes and efficacy of compounds as inhibitors or activators against specific proteins or enzymes (Abouzied et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with the compound are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.